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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylmorpholine (NEM), a

versatile heterocyclic amine. It details its physicochemical properties, primary applications, and

relevant experimental protocols, with a focus on its utility in chemical synthesis and industrial

processes.

Core Properties and Specifications
4-Ethylmorpholine is a colorless to light yellow liquid known for its distinct amine-like odor[1].

It is a tertiary amine widely used as a catalyst, solvent, and chemical intermediate[1][2][3].

The fundamental properties of 4-Ethylmorpholine are summarized in the table below,

compiled from various chemical data sources.
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Property Value Reference(s)

CAS Number 100-74-3 [1][4]

Molecular Formula C₆H₁₃NO [1][4][5]

Molecular Weight 115.17 g/mol [4][5]

Appearance
Colorless to slightly yellow

clear liquid
[1][6]

Odor Ammonia-like [1][5][6]

Melting Point -63 °C [1][4][6]

Boiling Point 138-139 °C [1][4][6]

Density 0.91 g/mL at 20 °C [4][6][7]

Vapor Pressure 8.1 hPa at 20 °C [6]

Refractive Index (n20/D) ~1.441 [1][4][6]

pKa 7.67 at 25 °C [6]

LogP 0.08 at 24.6 °C [6][8]

4-Ethylmorpholine's miscibility with water and solubility in organic solvents make it a versatile

component in various reaction media[2][9].

Solvent Solubility Reference(s)

Water Miscible [2][9]

Organic Solvents
Soluble in ethanol, methanol,

ether, and acetone
[2][10]

4-Ethylmorpholine is a flammable liquid and is classified as corrosive and toxic[4][11]. Proper

safety precautions are mandatory when handling this chemical.
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Parameter Value Reference(s)

Flash Point 30 °C (86 °F) - closed cup [4][10][11]

Autoignition Temperature 160 °C

Explosive Limit 1.9% (v/v) [6]

Hazard Classifications

Flammable Liquid 3, Acute

Toxicity 3 (Dermal), Skin

Corrosion 1B

[4][11]

Hazard Statements H226, H302, H311, H314 [4][11]

Storage Temperature
Store below +30°C in a dry,

well-ventilated place
[6][9]

Incompatibilities Strong oxidizing agents [6][9]

Key Applications and Roles
4-Ethylmorpholine serves multiple functions across research and industry, primarily valued for

its catalytic activity and role as a synthetic building block.

Polyurethane Catalyst: It is extensively used as a catalyst, particularly a gelling catalyst, in

the production of polyurethane (PU) foams[6][9][12]. It helps control the reaction between

isocyanates and polyols[13][14].

Organic Synthesis: It functions as a solvent and a base in various organic reactions[1][2]. It

is used to couple carboxylic groups and as a reagent in the synthesis of pharmaceuticals

and agrochemicals[1][4].

Pharmaceutical and Drug Discovery: The morpholine scaffold is a privileged structure in

medicinal chemistry, often incorporated to improve pharmacokinetic properties[15][16]. 4-
Ethylmorpholine serves as a key intermediate in the synthesis of more complex,

biologically active molecules[1][3].

Corrosion Inhibitors: It is a component in the formulation of corrosion inhibitors, especially for

metals in the oil and gas industry[1].
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Experimental Protocols and Methodologies
The following sections provide detailed methodologies for common experimental procedures

involving 4-Ethylmorpholine.

A standard method for synthesizing 4-Ethylmorpholine is the N-alkylation of morpholine with

an ethylating agent, such as bromoethane[3][17].

Objective: To synthesize 4-Ethylmorpholine via nucleophilic substitution.

Materials:

Morpholine

Bromoethane

Sodium hydroxide (50% solution)

Diethyl ether (or other suitable extraction solvent)

Anhydrous sodium sulfate

Reaction flask with reflux condenser and stirring mechanism

Separatory funnel

Procedure:

Equip a round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping

funnel.

Charge the flask with morpholine.

While cooling and stirring the flask, slowly add bromoethane from the dropping funnel.

Maintain the reaction temperature below 70 °C[3].

After the addition is complete, heat the mixture to reflux and maintain for approximately 6

hours to ensure the reaction goes to completion[3].
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Cool the reaction mixture to room temperature.

Neutralize the mixture by adding a 50% sodium hydroxide solution until it is strongly alkaline.

This converts the hydrobromide salt of the product into the free amine and separates it into

an oily layer[3].

Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer with diethyl ether (2-3 times) to recover any dissolved product[3].

Combine all organic layers and dry over anhydrous sodium sulfate[17].

Filter to remove the drying agent, and remove the solvent (ether) by rotary evaporation.

The resulting crude product can be purified by distillation to yield pure 4-Ethylmorpholine.

Reactants:
Morpholine

Bromoethane

Reaction Vessel
(Reflux, ~6h)

Combine & Heat
Workup:

1. NaOH (50%) Neutralization
2. Liquid-Liquid Extraction

Cool & Neutralize
Purification:

1. Drying (Na₂SO₄)
2. Distillation

Isolate Organic Phase Product:
4-Ethylmorpholine

Click to download full resolution via product page

Diagram 1: General workflow for the synthesis of 4-Ethylmorpholine.

4-Ethylmorpholine acts as a tertiary amine catalyst that accelerates both the gelling (urethane

formation) and blowing (urea formation and CO₂ release) reactions in PU foam production[9]

[12][13].

Objective: To prepare a flexible polyurethane foam using 4-Ethylmorpholine as a catalyst.

Materials:

Polyol (e.g., a polyether polyol)

Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)

Deionized water (blowing agent)

Silicone surfactant (foam stabilizer)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chembk.com/en/chem/4-Ethylmorpholine
https://www.chembk.com/en/chem/4-Ethylmorpholine
https://www.chemicalbook.com/synthesis/n-ethylmorpholine.htm
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.benchchem.com/product/b086933?utm_src=pdf-body-img
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.fishersci.com/shop/products/4-ethylmorpholine-98-thermo-scientific/AAA11905AP
https://www.gvchem.com/showroom/high-quality-pu-catalyst-n-ethylmorpholine-nem-cas-100-74-3.html
https://www.degruyterbrill.com/document/doi/10.1515/epoly-2016-0021/html?lang=en
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Ethylmorpholine (gelling catalyst)

Optional: Co-catalyst (e.g., an organotin compound for gelling, or a blowing catalyst like

BDMAEE)

Mixing vessel, high-speed mixer

Procedure:

In a suitable container, accurately weigh and pre-mix the polyol, deionized water, silicone

surfactant, and 4-Ethylmorpholine. Stir until a homogeneous mixture is obtained.

This is often referred to as the "B-side" or resin blend.

In a separate, dry container, weigh the required amount of isocyanate (the "A-side").

Rapidly add the isocyanate (A-side) to the resin blend (B-side) and immediately begin high-

speed mixing for 5-10 seconds.

Quickly pour the reacting mixture into a mold or on a surface where it can rise freely.

Observe the cream time (start of reaction), rise time (end of foam expansion), and tack-free

time (surface is no longer sticky).

Allow the foam to cure at room temperature or in an oven according to the specific

formulation requirements. The catalyst, 4-Ethylmorpholine, will influence the speed of these

curing reactions[18].
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Diagram 2: Role of 4-Ethylmorpholine in polyurethane foam catalysis.

Role in Organocatalysis and Drug Development
In drug discovery and organic synthesis, the morpholine moiety is valued for conferring

desirable properties like water solubility and metabolic stability[16]. As a tertiary amine, 4-
Ethylmorpholine can act as a non-nucleophilic base or as a component in more complex

organocatalytic systems. For instance, in a Michael addition, it can serve as a base to generate

the nucleophilic enolate or enamine intermediate required for the reaction.

The logical workflow involves the deprotonation of a pro-nucleophile, which then attacks an

electrophilic Michael acceptor. The catalyst is regenerated at the end of the cycle.
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Diagram 3: Logical workflow of 4-Ethylmorpholine as a base in a Michael reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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